Cas no 77334-11-3 (3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-)
77334-11-3 structure
Product Name:3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-
CAS No:77334-11-3
MF:C11H12O3
MW:192.211183547974
CID:530562
PubChem ID:69246637
Update Time:2025-04-19
3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-
- 4-(3-hydroxy-4-methoxyphenyl)but-3-en-2-one
- DTXSID20740097
- 77334-11-3
- AKOS017414401
- SY300106
- 4-(3-hydroxy-4-methoxyphenyl)-3-buten-2-one
-
- Inchi: 1S/C11H12O3/c1-8(12)3-4-9-5-6-11(14-2)10(13)7-9/h3-7,13H,1-2H3
- InChI Key: BWJQTZKTOVCXOW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=CC(C)=O)=CC=1O
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Li Wang,Jian Huang,Mei-Juan Su,Jin-Di Wu,Weisheng Liu RSC Adv., 2021,11, 27152-27159
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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